1-Nitro-9-(2-hydroxyethylamino)-acridine hydrochloride

• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol
• IUPAC Name: 2-[(1-nitroacridin-9-yl)amino]ethanol;hydrochloride
• InChI: InChI=1S/C15H13N3O3.ClH/c19-9-8-16-15-10-4-1-2-5-11(10)17-12-6-3-7-13(14(12)15)18(20)21;/h1-7,19H,8-9H2,(H,16,17);1H
• InChI Key: WGUCIXFYKBZJBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C(=N2)C=CC=C3[N+](=O)[O-])NCCO.Cl

Description

1-Nitro-9-(2-hydroxyethylamino)-acridine hydrochloride is a useful research compound. Its molecular formula is C15H14ClN3O3 and its molecular weight is 319.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound is synthesized generally using the methods described in EP 38579. Specifically, 2 g of 2-amino-ethanol hydrochloride is added to 6.4 g of 1-nitro-9-phenoxyacridine dissolved in 20 g of freshly distilled phenol. The mixture is heated for 40 minutes at a temperature of 80° C. and then cooled, diluted with ether. It is then poured into a dry ether which was acidified with an ethereal solution of hydrogen chloride. The orange colored precipitate of 1-nitro-9-(2-hydroxyethylamino)-acridine hydrochloride, obtained in this way is filtered and crystallized from dry ethanol. The melting point of the compounds obtained was 170° C., with decomposition. Yield 91%. Elementary analysis for the formula: C15H14N3O3Cl: calculated: 56.47% C, 4.42% H, 13.17% N; determined: 56.44% C, 4.40% H, 13.03% N